Cas no 834869-40-8 (2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-)

834869-40-8 structure
Product name:2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-
2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-
- 5-methoxy-2,1,3-benzothiadiazole-4-sulfonyl chloride
- 5-Methoxybenzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
- DTXSID80733405
- 834869-40-8
- SCHEMBL4186400
- PSFZOVDYASBDRW-UHFFFAOYSA-N
- 5-Methoxy-benzo[1,2,5]thiadiazole-4-sulphonyl chloride
-
- Inchi: InChI=1S/C7H5ClN2O3S2/c1-13-5-3-2-4-6(10-14-9-4)7(5)15(8,11)12/h2-3H,1H3
- InChI Key: PSFZOVDYASBDRW-UHFFFAOYSA-N
- SMILES: COC1=C(C2=NSN=C2C=C1)S(=O)(=O)Cl
Computed Properties
- Exact Mass: 263.9430121g/mol
- Monoisotopic Mass: 263.9430121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 106Ų
2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy- Related Literature
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
-
Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
834869-40-8 (2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-) Related Products
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